Cas no 536704-26-4 (N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• CAS No: 536704-26-4
• MF: C₂₅H₁₉ClN₄O₃S
• MW: 490.961363077164
• CID: 6001291
• PubChem ID: 2156018
• Update Time: 2025-07-09

N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(4,5-dihydro-4-oxo-3-phenyl-3H-pyrimido[5,4-b]indol-2-yl)thio]-
• HMS1901E22
• EU-0055805
• NCGC00135723-01
• N-(5-chloro-2-methoxyphenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• CHEMBL1330185
• 536704-26-4
• Oprea1_168936
• N-(5-chloro-2-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• F0580-0180
• AKOS002053923
• G856-0870
• N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C25H19ClN4O3S/c1-33-20-12-11-15(26)13-19(20)27-21(31)14-34-25-29-22-17-9-5-6-10-18(17)28-23(22)24(32)30(25)16-7-3-2-4-8-16/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key： GWMBGFMCHJODAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 490.0866393g/mol
• Monoisotopic Mass: 490.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 11.98±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide

N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(5-chloro-2-methoxyphenyl)-2-{[4-oxo-3-phenyl-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide (CAS No: 536704-26-4) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-{[4-oxo-pyrimido[5,4-b]indol-sulfanyl]acetamide is characterized by a pyrimidoindole core, which is a fused bicyclic system combining pyrimidine and indole moieties. This core is further substituted with a sulfanyl group attached to an acetamide moiety and a 5-chloro-2-methoxyphenyl group. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidoindole derivatives in drug discovery, particularly in targeting various disease states such as cancer and neurodegenerative disorders. The pyrimido[5,4-b]indole system is known for its ability to interact with protein targets due to its rigid structure and aromaticity. The substitution pattern in this compound further enhances its binding affinity and selectivity towards specific biological targets.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-{[4-oxy-pyrimido[5,4-b]indol-sulfanyl]acetamide involves a multi-step process that typically includes the formation of the pyrimidoindole core followed by functionalization with the desired substituents. Researchers have employed various strategies such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution to achieve the desired connectivity and stereochemistry.

One of the most promising aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that N-(5-chloro-2-methoxyphenyl)-2-{[pyrimido[5,4-b]indol-sulfanyl]acetamide exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action involves inhibition of key enzymes or receptors involved in cell proliferation and survival pathways.

In addition to its anticancer properties, this compound has shown potential in other therapeutic areas such as inflammation and infectious diseases. The sulfanyl group in the molecule contributes to its antioxidant properties, making it a candidate for anti-inflammatory applications. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in studying disease mechanisms.

The development of N-(5-chloro-methoxyphenyl)-pyrimidoindole derivatives has also been driven by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to optimize the compound's pharmacokinetic properties, ensuring better bioavailability and reduced toxicity.

In conclusion, N-(5-chloro-methoxyphenyl)-pyrimidoindole-sulfanyl-acetamide (CAS No: 536704) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a potential candidate for future drug development programs. Continued research into its mechanisms of action and optimization of its pharmacological properties will undoubtedly pave the way for novel therapeutic interventions.